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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-Butanediol
diacrylate (1,3-BDDA) as a reactive diluent and crosslinker in the formulation of flexible

coatings and adhesives. The information is intended to guide researchers and scientists in

developing and evaluating formulations for a variety of applications, including flexible

electronics, medical devices, and high-performance textiles.

Introduction to 1,3-Butanediol Diacrylate in Flexible
Formulations
1,3-Butanediol diacrylate (CAS RN: 19485-03-1) is a difunctional acrylate monomer known

for its ability to enhance the flexibility, adhesion, and toughness of cured polymers.[1] Its linear

C4 backbone with a pendant methyl group provides a balance of flexibility and hardness,

making it a valuable component in formulations where elasticity and durability are critical. In

radiation-curable systems, such as those cured by ultraviolet (UV) or electron beam (EB)

energy, 1,3-BDDA acts as a reactive diluent, reducing the viscosity of the formulation for

improved processing and application, while also participating in the polymerization reaction to

become an integral part of the final polymer network.[1]

The inclusion of 1,3-BDDA in coating and adhesive formulations can impart several desirable

properties:
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Enhanced Flexibility and Elongation: The structure of 1,3-BDDA contributes to a lower

crosslink density compared to shorter-chain diacrylates, resulting in a more flexible polymer

network with higher elongation at break.

Improved Adhesion: The polarity of the ester groups in the acrylate moiety can promote

adhesion to a variety of substrates.

Good Toughness and Impact Resistance: The flexible nature of the 1,3-butanediol linkage

helps to dissipate energy from impacts, improving the overall toughness of the coating or

adhesive.

Fast Curing Response: As a diacrylate, it possesses two reactive functional groups, allowing

for rapid polymerization upon exposure to UV or EB radiation in the presence of a suitable

photoinitiator.

Application in Flexible Coatings
Flexible coatings are essential for applications involving substrates that are subject to bending,

stretching, or folding. The incorporation of 1,3-BDDA can significantly improve the performance

of such coatings.

Example Formulation for a Flexible UV-Curable Coating
The following table outlines a starting point formulation for a flexible, clear UV-curable coating.

The concentration of 1,3-BDDA can be varied to achieve the desired balance of flexibility,

hardness, and other properties.
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Component Function Weight Percentage (%)

Urethane Acrylate Oligomer

Primary polymer backbone,

provides toughness and

flexibility

40 - 60

1,3-Butanediol Diacrylate
Reactive diluent, enhances

flexibility and adhesion
20 - 40

Isobornyl Acrylate

Monofunctional reactive

diluent, improves hardness

and adhesion

10 - 20

Photoinitiator (e.g., TPO)
Initiates polymerization upon

UV exposure
2 - 5

Leveling Agent Improves surface finish 0.1 - 0.5

Quantitative Performance Data
The following table summarizes the expected performance of a flexible coating with varying

concentrations of 1,3-Butanediol diacrylate.

Property Test Method
Formulation A
(20% 1,3-
BDDA)

Formulation B
(30% 1,3-
BDDA)

Formulation C
(40% 1,3-
BDDA)

Pencil Hardness ASTM D3363 H F HB

Mandrel Bend

(Flexibility)
ASTM D522 1/8 inch pass 1/8 inch pass 1/4 inch pass

Elongation at

Break (%)
ASTM D2370 50 75 100

Adhesion (Cross-

hatch)
ASTM D3359 5B 5B 5B

Application in Flexible Adhesives
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In adhesive formulations, 1,3-BDDA can be used to develop flexible yet strong bonds, suitable

for laminating flexible substrates or for applications requiring vibration and impact resistance.

Example Formulation for a Flexible UV-Curable Adhesive
This table provides a model formulation for a flexible UV-curable adhesive.

Component Function Weight Percentage (%)

Epoxy Acrylate Oligomer
Provides adhesion and

chemical resistance
30 - 50

1,3-Butanediol Diacrylate
Reactive diluent, enhances

flexibility and peel strength
30 - 50

2-Hydroxyethyl Acrylate

Monofunctional reactive

diluent, improves adhesion to

polar substrates

10 - 20

Photoinitiator (e.g., Irgacure

184)

Initiates polymerization upon

UV exposure
3 - 6

Adhesion Promoter (e.g.,

Silane)

Improves bonding to specific

substrates
0.5 - 2

Quantitative Performance Data
The following table illustrates the anticipated impact of 1,3-Butanediol diacrylate
concentration on the performance of a flexible adhesive.
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Property Test Method
Formulation X
(30% 1,3-
BDDA)

Formulation Y
(40% 1,3-
BDDA)

Formulation Z
(50% 1,3-
BDDA)

Peel Strength

(N/25mm)
ISO 8510-2 15 20 25

Lap Shear

Strength (MPa)
ASTM D1002 8 6 4

Elongation at

Break (%)
ASTM D638 80 120 180

Glass Transition

Temp. (Tg, °C)
DSC 45 35 25

Experimental Protocols
Preparation of UV-Curable Formulations

Component Weighing: Accurately weigh all components (oligomers, monomers,

photoinitiators, and additives) in a light-blocking container.

Mixing: Combine the components and mix thoroughly using a mechanical stirrer or a

planetary mixer at room temperature until a homogeneous solution is obtained. For highly

viscous oligomers, gentle heating (40-50 °C) may be applied to reduce viscosity and

facilitate mixing.

Degassing: If necessary, degas the formulation in a vacuum chamber to remove any

entrapped air bubbles, which can cause defects in the cured film.

Storage: Store the prepared formulation in a dark, cool place away from direct sunlight or

other sources of UV radiation.

Coating and Adhesive Application and Curing
Substrate Preparation: Ensure the substrate surface is clean, dry, and free of any

contaminants such as dust, oil, or grease. Surface treatment (e.g., corona treatment for

plastics) may be required to improve adhesion.
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Application: Apply the formulated coating or adhesive to the substrate using a suitable

method such as spin coating, bar coating, or screen printing to achieve a uniform film

thickness. For adhesives, apply to one substrate and then join with the second substrate.

UV Curing: Expose the coated substrate or bonded assembly to a UV light source (e.g., a

mercury arc lamp or a UV LED lamp) with a specific wavelength and intensity. The required

UV dose will depend on the formulation, film thickness, and the desired degree of cure.

Standardized Testing Protocols
Coating Flexibility (Mandrel Bend Test) - ASTM D522 / D4145: This test method evaluates

the resistance of a coating to cracking when elongated by bending the coated substrate over

a conical or cylindrical mandrel.[2][3] The flexibility is determined by the smallest mandrel

diameter over which the coated panel can be bent without cracking.[2][3]

Adhesive Peel Strength (180° Peel Test) - ISO 8510-2: This standard specifies a method for

determining the peel resistance of a bonded assembly of one rigid and one flexible

substrate.[4] The test measures the force required to peel the flexible substrate from the rigid

one at a 180-degree angle and a constant speed.[4]

Tensile Properties (Elongation at Break) - ASTM D2370 (Coatings) / ASTM D638

(Adhesives): These methods determine the tensile strength and elongation of free films of

coatings and plastics (adhesives). A dog-bone shaped specimen is pulled in a tensile tester

until it breaks, and the elongation at the point of failure is recorded.

Adhesion (Cross-Hatch Test) - ASTM D3359: This test assesses the adhesion of a coating to

a substrate by making a lattice pattern of cuts through the coating, applying a pressure-

sensitive tape over the lattice, and then rapidly removing the tape. The adhesion is rated

based on the amount of coating removed.

Pencil Hardness - ASTM D3363: This test method determines the hardness of a coating by

the scratching action of calibrated pencils of varying hardness.

Diagrams
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Formulation Preparation Application & Curing

Performance Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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